Cas no 1131614-86-2 (Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate)

Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate structure
1131614-86-2 structure
Product Name:Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate
CAS No:1131614-86-2
MF:C13H17IN2O2
MW:360.190755605698
CID:1201767
PubChem ID:44828977
Update Time:2025-04-20

Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate
    • CTK8E2178
    • KB-202908
    • FT-0652721
    • A802928
    • methyl 3-iodanyl-4-(piperazin-1-ylmethyl)benzoate
    • I14-5532
    • 1131614-86-2
    • DB-060446
    • DTXSID50661064
    • Methyl 3-iodo-4-[(piperazin-1-yl)methyl]benzoate
    • AKOS015852032
    • Inchi: 1S/C13H17IN2O2/c1-18-13(17)10-2-3-11(12(14)8-10)9-16-6-4-15-5-7-16/h2-3,8,15H,4-7,9H2,1H3
    • InChI Key: FDOQXLPZOUOLLE-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)OC)C=CC=1CN1CCNCC1

Computed Properties

  • Exact Mass: 360.03348g/mol
  • Monoisotopic Mass: 360.03348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.6Ų
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